Cadaverine
Cadaverine
Cadaverine is an alkane-alpha,omega-diamine comprising a straight-chain pentane core with amino substitutents at positions 1 and 5. A colourless syrupy liquid diamine with a distinctive unpleasant odour, it is a homologue of putresceine and is formed by the bacterial decarboxylation of lysine that occurs during protein hydrolysis during putrefaction of animal tissue. It is also found in plants such as soyabean. It has a role as a plant metabolite, a Daphnia magna metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a conjugate base of a cadaverine(2+).
Cadaverine is a foul-smelling diamine formed by bacterial decarboxylation of lysine.
Cadaverine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Cadaverine is a natural product found in Brasenia schreberi, Palhinhaea cernua, and other organisms with data available.
Cadaverine is a metabolite found in or produced by Saccharomyces cerevisiae.
A foul-smelling diamine formed by bacterial DECARBOXYLATION of LYSINE. It is also an intermediate secondary metabolite in lysine-derived alkaloid biosynthetic pathways (e.g., QUINOLIZIDINES and LYCOPODIUM).
Cadaverine is a foul-smelling diamine formed by bacterial decarboxylation of lysine.
Cadaverine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Cadaverine is a natural product found in Brasenia schreberi, Palhinhaea cernua, and other organisms with data available.
Cadaverine is a metabolite found in or produced by Saccharomyces cerevisiae.
A foul-smelling diamine formed by bacterial DECARBOXYLATION of LYSINE. It is also an intermediate secondary metabolite in lysine-derived alkaloid biosynthetic pathways (e.g., QUINOLIZIDINES and LYCOPODIUM).
Brand Name:
Vulcanchem
CAS No.:
462-94-2
VCID:
VC21119640
InChI:
InChI=1S/C5H14N2/c6-4-2-1-3-5-7/h1-7H2
SMILES:
C(CCN)CCN
Molecular Formula:
C5H14N2
Molecular Weight:
102.18 g/mol
Cadaverine
CAS No.: 462-94-2
Cat. No.: VC21119640
Molecular Formula: C5H14N2
Molecular Weight: 102.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cadaverine is an alkane-alpha,omega-diamine comprising a straight-chain pentane core with amino substitutents at positions 1 and 5. A colourless syrupy liquid diamine with a distinctive unpleasant odour, it is a homologue of putresceine and is formed by the bacterial decarboxylation of lysine that occurs during protein hydrolysis during putrefaction of animal tissue. It is also found in plants such as soyabean. It has a role as a plant metabolite, a Daphnia magna metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a conjugate base of a cadaverine(2+). Cadaverine is a foul-smelling diamine formed by bacterial decarboxylation of lysine. Cadaverine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Cadaverine is a natural product found in Brasenia schreberi, Palhinhaea cernua, and other organisms with data available. Cadaverine is a metabolite found in or produced by Saccharomyces cerevisiae. A foul-smelling diamine formed by bacterial DECARBOXYLATION of LYSINE. It is also an intermediate secondary metabolite in lysine-derived alkaloid biosynthetic pathways (e.g., QUINOLIZIDINES and LYCOPODIUM). |
|---|---|
| CAS No. | 462-94-2 |
| Molecular Formula | C5H14N2 |
| Molecular Weight | 102.18 g/mol |
| IUPAC Name | pentane-1,5-diamine |
| Standard InChI | InChI=1S/C5H14N2/c6-4-2-1-3-5-7/h1-7H2 |
| Standard InChI Key | VHRGRCVQAFMJIZ-UHFFFAOYSA-N |
| SMILES | C(CCN)CCN |
| Canonical SMILES | C(CCN)CCN |
| Boiling Point | 179 °C |
| Colorform | Syrupy, colorless liquid Thick fuming liquid |
| Flash Point | 62 °C (144 °F) - closed cup |
| Melting Point | 11.83 °C 9 °C |
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